Cas no 74772-16-0 (Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate)

Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate is a heterocyclic compound featuring both pyrrole and thiophene moieties, making it a versatile intermediate in organic synthesis. Its unique structure enables applications in pharmaceuticals, agrochemicals, and materials science, particularly in the development of bioactive molecules and conjugated systems. The ester functional group enhances reactivity, facilitating further derivatization, while the electron-rich heterocycles contribute to its utility in cross-coupling reactions. This compound is valued for its stability, synthetic flexibility, and potential as a building block for complex molecular architectures. Its well-defined chemical properties ensure consistent performance in research and industrial applications.
Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate structure
74772-16-0 structure
Product Name:Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate
CAS No:74772-16-0
MF:C10H9NO2S
MW:207.248961210251
MDL:MFCD00053052
CID:90646
PubChem ID:522560
Update Time:2025-06-08

Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(1H-pyrrol-1-yl)thiophene-2-carboxylate
    • 3-(1-Pyrrolo)thiophene-2-carboxylic acid methyl eser
    • Methyl 3-(1H-pyrrol-1-yl)-2-thiophenecarboxylate
    • methyl 3-pyrrol-1-ylthiophene-2-carboxylate
    • methyl 3-pyrrolylthiophene-2-carboxylate
    • HMS550O07
    • MFCD00053052
    • DTXSID60334999
    • HMS3445A03
    • FT-0628473
    • CCG-138874
    • ChemDiv2_003092
    • J-522068
    • SCHEMBL8875381
    • Methyl 3-(1-pyrrolo)thiophene-2-carboxylate
    • 3-(1-pyrrolyl)-2-thiophenecarboxylic acid methyl ester
    • 1R-0138
    • HMS1377M12
    • ZCA77216
    • A838222
    • Methyl 3-(1H-pyrrol-1-yl)-2-thiophenecarboxylate #
    • CS-0314570
    • Maybridge1_003307
    • AKOS005069745
    • methyl 3-(pyrrol-1-yl)thiophene-2-carboxylate
    • 74772-16-0
    • DB-055907
    • Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate
    • MDL： MFCD00053052
    • Inchi： 1S/C10H9NO2S/c1-13-10(12)9-8(4-7-14-9)11-5-2-3-6-11/h2-7H,1H3
    • InChI Key： FYNQCKPHPLFYDN-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1C(=O)OC)N1C=CC=C1
    • BRN： 4679860

Computed Properties

  • Exact Mass: 207.03500
  • Monoisotopic Mass: 207.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.5A^2

Experimental Properties

  • Color/Form: White or cream powder
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 63-64°C
  • Boiling Point: 260.0±0.0 °C at 760 mmHg
  • Flash Point: 117.8±19.8 °C
  • Refractive Index: 1.613
  • PSA: 59.47000
  • LogP: 2.32540
  • Solubility: Insoluble in water.
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate Security Information

Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate Pricemore >>

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